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Compound of Interest

Compound Name: 1,1-Diethoxypent-2-yne

Cat. No.: B102690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed determination of the molecular weight of 1,1-
diethoxypent-2-yne. The calculation is based on its chemical formula, derived from its [IUPAC
name, and the standard atomic weights of its constituent elements.

Chemical Structure and Formula

The systematic name 1,1-diethoxypent-2-yne defines a specific chemical structure. The "pent-
2-yne" component indicates a five-carbon chain with a triple bond located between the second
and third carbon atoms. The "1,1-diethoxy" prefix specifies that two ethoxy groups (-OCH2CHs3)
are attached to the first carbon atom.

From this structural information, the chemical formula is determined to be CoH160x2.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the chemical formula and the standard atomic weights provided by the
International Union of Pure and Applied Chemistry (IUPAC).

The atomic weights of the constituent elements are:

e Carbon (C): 12.011 u
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e Hydrogen (H): 1.008 u[1][2][3][4][5]
e Oxygen (O): 15.999 u[6][7][8][9]
The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of O atoms x Atomic weight of O)

(9 x12.011 u) + (16 x 1.008 u) + (2 x 15.999 u) = 108.099 u + 16.128 u + 31.998 u = 156.225
u

The molar mass of 1,1-diethoxypent-2-yne is therefore 156.225 g/mol .

Data Presentation

The quantitative data for the molecular weight calculation of 1,1-diethoxypent-2-yne is
summarized in the tables below for clarity and ease of comparison.

Table 1: Atomic Composition

Element Symbol Count
Carbon C 9
Hydrogen H 16
Oxygen O 2

Table 2: Atomic and Molecular Weights
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Component Formula

Atomic/Molecular

Molar Mass ( g/mol

Weight (u) )
Carbon c 12.011[10][11][12][13]  12.011
Hydrogen H 1.008[11[2][3][4]15] 1.008
Oxygen 0 15.999[6][7][8][9][14]  15.999
LDlethoypent2- - 1ieos 156.225 156.225

yne

Logical Relationship Diagram

The following diagram illustrates the logical workflow from the chemical name to the final

calculated molecular weight.
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Workflow for Molecular Weight Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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